Cas no 2097859-47-5 (4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2097859-47-5
• MF: C₁₀H₁₂F₃N₃O
• MW: 247.216992378235
• CID: 5991979
• PubChem ID: 126855030
• Update Time: 2025-05-19

4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine
• 2097859-47-5
• AKOS040701807
• F6540-4049

• Inchi： 1S/C10H12F3N3O/c1-17-7-2-3-16(5-7)9-4-8(10(11,12)13)14-6-15-9/h4,6-7H,2-3,5H2,1H3
• InChI Key： DPHVAUIORHOIRY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCC(C1)OC)(F)F

Computed Properties

• Exact Mass: 247.09324650g/mol
• Monoisotopic Mass: 247.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.2Ų

Additional information on 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine

Chemical Profile of 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2097859-47-5)

4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine, identified by its CAS number 2097859-47-5, is a significant compound in the realm of pharmaceutical chemistry. This pyrimidine derivative features a 3-methoxypyrrolidin-1-yl substituent and a trifluoromethyl group, which endow it with unique electronic and steric properties. These characteristics make it a valuable scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

The pyrimidine core is a fundamental motif in many pharmacologically active agents, including antiviral, anticancer, and antimicrobial drugs. The introduction of a trifluoromethyl group at the 6-position of the pyrimidine ring is a well-documented strategy to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. Additionally, the 3-methoxypyrrolidin-1-yl moiety introduces a nitrogen-rich heterocycle that can interact with biological systems through hydrogen bonding or other non-covalent interactions, further modulating the compound's pharmacological profile.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such multifunctional scaffolds. The combination of the 3-methoxypyrrolidin-1-yl and trifluoromethyl groups in 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine provides a rich chemical space for designing molecules with tailored biological activities. For instance, studies have demonstrated that pyrimidine derivatives with similar structural features exhibit promising activity against various diseases, including cancer and infectious disorders.

In the context of oncology research, the trifluoromethyl group is particularly noteworthy due to its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This has led to its widespread use in the synthesis of kinase inhibitors and other targeted therapies. The 3-methoxypyrrolidin-1-yl substituent further contributes to the compound's potential by enhancing its solubility and interaction with protein targets. Such attributes make 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine a compelling candidate for further investigation in drug development pipelines.

Moreover, the growing interest in fluorinated compounds stems from their ability to modulate enzyme activity and receptor binding. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution of adjacent functional groups, thereby affecting key interactions within biological systems. This has been exploited in the design of highly selective inhibitors for enzymes like kinases and proteases, which are central to many disease pathways. The incorporation of both 3-methoxypyrrolidin-1-yl and trifluoromethyl groups into a single molecule offers a synergistic effect, potentially leading to enhanced therapeutic efficacy.

Recent studies have also explored the role of pyrimidine derivatives in modulating immune responses. The structural features of compounds like 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine have been investigated for their potential to interact with immune checkpoint proteins or cytokine receptors. Such interactions could lead to novel immunotherapeutic strategies for treating autoimmune diseases or cancer immunotherapy. The presence of both nitrogen-rich heterocycles and fluorinated aromatic moieties provides multiple opportunities for fine-tuning biological activity through medicinal chemistry interventions.

The synthesis of 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine involves multi-step organic transformations that highlight the synthetic versatility of pyrimidine chemistry. Key synthetic strategies often include nucleophilic substitution reactions, condensation reactions, and functional group modifications to introduce the desired substituents at specific positions on the pyrimidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, facilitating their use in preclinical and clinical studies.

In conclusion, 4-(3-methoxypyrrolidin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2097859-47-5) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combining a 3-methoxypyrrolidin-1-yl moiety with a trifluoromethyl group on a pyrimidine backbone, make it a versatile scaffold for developing novel bioactive molecules. The compound's potential applications span various therapeutic areas, including oncology, immunology, and infectious diseases. Continued research into its pharmacological properties will likely uncover new opportunities for therapeutic intervention.